Isopropyl 5-(benzyloxy)-2-methyl-1-benzofuran-3-carboxylate

• IUPAC Name: propan-2-yl 2-methyl-5-phenylmethoxy-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C20H20O4/c1-13(2)23-20(21)19-14(3)24-18-10-9-16(11-17(18)19)22-12-15-7-5-4-6-8-15/h4-11,13H,12H2,1-3H3
• InChI Key: FTLNUVGBVFIMOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)OCC3=CC=CC=C3)C(=O)OC(C)C
• Molecular Formula: C20H20O4
• Molecular Weight: 324.4 g/mol

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds often involve reactions such as benzylic oxidations and reductions, and protodeboronation of alkyl boronic esters.

Chemical Reactions Analysis

The compound may undergo various chemical reactions typical of its functional groups. For instance, benzylic positions are known to show enhanced reactivity in SN1, SN2, and E1 reactions. Also, Suzuki–Miyaura coupling could be a potential reaction involving organoboron reagents.

Scientific Research Applications

Synthetic Methodologies and Structural Analyses

• Synthetic Pathways and Chemical Properties : Research on benzofuran derivatives emphasizes the development of synthetic routes for novel compounds. For instance, studies on the synthesis of 2-isopropyliden-2H-benzofuran-3-one derivatives from natural sources highlight the strategic approaches to constructing complex molecules from simpler precursors, offering insights into the chemical behavior and potential applications of such compounds in various fields, including material science and drug development (Pergomet et al., 2017).

• Analytical Techniques for Compound Identification : Investigations into the identification of benzofuran positional isomers in commercially available products underscore the importance of advanced analytical techniques, such as liquid chromatography-mass spectrometry and nuclear magnetic resonance spectroscopy. These studies reveal the complexity of analyzing and verifying the composition of research chemicals, which is crucial for ensuring the purity and safety of compounds used in scientific research (Stańczuk et al., 2013).

Applications in Biological Studies

• Carbohydrate Derivatives and Biological Interactions : Research into carbohydrate-containing ferrocene amides showcases the intersection of organic synthesis and biological applications. These studies explore the synthesis of novel compounds that integrate sugar derivatives with metal centers, aiming to investigate their optical properties, electrochemical behaviors, and potential as antimicrobial and antioxidant agents. Such interdisciplinary research highlights the potential of benzofuran derivatives and related compounds in contributing to advances in medicinal chemistry and materials science (Trivedi et al., 2012).

Mechanism of Action

The mechanism of action is not clear without knowing the specific application or biological target of this compound.

Safety and Hazards

Without specific information on this compound, it’s difficult to provide accurate safety and hazard information. Always handle chemicals with appropriate safety measures.